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Compound of Interest

2,3,4,5,6-
Compound Name:
Pentafluorobenzeneboronic acid

Cat. No. B073933

Introduction: The Strategic Value of Fluorination in
Modern Chemistry

In the landscape of contemporary drug discovery and materials science, the strategic
incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for modulating
physicochemical and biological properties. The carbon-fluorine bond, with its exceptional
strength and the unique electronic signature it imparts, can profoundly influence metabolic
stability, lipophilicity, and intermolecular interactions.[1] Within the chemical toolkit available to
researchers, Pentafluorophenylboronic acid (CAS No. 1582-24-7) has emerged as a highly
versatile and powerful reagent, particularly for the construction of complex polyfluorinated
aromatic systems.[2]

This technical guide provides an in-depth exploration of Pentafluorophenylboronic acid, offering
field-proven insights into its properties, applications, and the methodologies for its effective
utilization. It is designed for researchers, scientists, and drug development professionals
seeking to leverage the unique attributes of this compound in their synthetic endeavors.

Core Properties of Pentafluorophenylboronic Acid

Pentafluorophenylboronic acid is a white to off-white crystalline powder.[3] Its key physical and
chemical properties are summarized in the table below, providing a quick reference for
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experimental design and safety considerations.

Property Value Source(s)
CAS Number 1582-24-7 [31[41[5]
Molecular Formula CeH2BF50:2 [3114]
Molecular Weight 211.88 g/mol [3114]
Melting Point 290 °C [3]

White to almost white
Appearance ) [3]
crystalline powder

Miscible with alcohols,
acetonitrile, and
Solubility dichloromethane. Soluble in [6]
acetone, diethyl ether, and
DMF.

Store in an inert atmosphere,
Storage Conditions in a freezer under -20°C. [7]

Moisture sensitive.

Applications in Drug Development and Material
Science

The pentafluorophenyl moiety is a critical pharmacophore in numerous biologically active
compounds. Its incorporation can enhance metabolic stability by blocking sites susceptible to
oxidative degradation, and its strong electron-withdrawing nature can modulate the pKa of
neighboring functional groups, thereby influencing drug-receptor interactions.[1] Consequently,
Pentafluorophenylboronic acid serves as a key intermediate in the synthesis of pharmaceutical
compounds, particularly in the development of targeted therapies for cancer and other
diseases.[2][8]

Beyond pharmaceuticals, this reagent is instrumental in the creation of advanced materials.
The resulting polyfluorinated biphenyls are precursors to polymers and coatings with enhanced
chemical stability and resistance to degradation.[2] Furthermore, its unique electronic
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properties are leveraged in the development of chemical sensors for the detection of
biomolecules, offering valuable tools for diagnostics and environmental monitoring.[2]

The Suzuki-Miyaura Coupling: A Mechanistic
Overview

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for
the formation of carbon-carbon bonds. The generalized catalytic cycle, which involves a
palladium catalyst, is depicted below. The reaction of Pentafluorophenylboronic acid presents
unique challenges due to its electronic properties, often requiring modified conditions for
successful coupling.[9]
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Reaction Preparation

Weigh Reagents:
Pentafluorophenylboronic acid,
CsF, Ag20

;

Add Catalyst & Substrates:
Pd(PPhs)a4, lodobenzene, DME

Reaction

Heat at 80°C under
in an inert atmosphere

;

Monitor by TLC

Workup & Purification

Cool & Dilute

;

Filter through Celite

;

Extract & Dry

,

Column Chromatography

Analysis

Characterize Product:
NMR, Mass Spectrometry
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© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b073933?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b073933?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_3_4_6_Tetrafluorophenylboronic_Acid_in_the_Synthesis_of_Fluorinated_Biaryls.pdf
https://www.chemimpex.com/products/40396
https://pubs.acs.org/doi/10.1021/ja1073799
https://www.researchgate.net/publication/7530428_Suzuki-Miyaura_Coupling_Reaction_Using_Pentafluorophenylboronic_Acid
https://pubmed.ncbi.nlm.nih.gov/16235921/
https://pubmed.ncbi.nlm.nih.gov/16235921/
https://pubs.rsc.org/en/content/articlelanding/2010/md/c0md00119h
https://pubs.rsc.org/en/content/articlelanding/2010/md/c0md00119h
https://pubmed.ncbi.nlm.nih.gov/32967170/
https://pubmed.ncbi.nlm.nih.gov/32967170/
https://www.researchgate.net/publication/344382676_Boronic_Acids_and_Their_Derivatives_in_Medicinal_Chemistry_Synthesis_and_Biological_Applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC5746848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5746848/
https://www.benchchem.com/product/b073933#cas-number-1582-24-7-properties-and-uses
https://www.benchchem.com/product/b073933#cas-number-1582-24-7-properties-and-uses
https://www.benchchem.com/product/b073933#cas-number-1582-24-7-properties-and-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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